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Introduction

Copper-Niobium (Cu-Nb) composites are a class of materials renowned for their exceptional
combination of high mechanical strength and good electrical and thermal conductivity. This
unique blend of properties makes them highly attractive for a wide range of advanced
engineering applications, from high-field magnet windings to aerospace components. The
immiscibility of copper and niobium in the solid state allows for the formation of multiphase
microstructures, where the properties can be tailored through various manufacturing
processes. This technical guide provides an in-depth review of the material properties of Cu-Nb
composites, with a focus on quantitative data, experimental methodologies, and the
fundamental relationships between processing, microstructure, and performance.

Mechanical Properties

The mechanical strength of Cu-Nb composites is significantly influenced by the microstructure,
particularly the morphology and spacing of the Nb phase within the Cu matrix. Manufacturing
processes such as mechanical alloying, accumulative roll bonding, and severe plastic
deformation are employed to refine the microstructure, leading to substantial strengthening
effects.

Tensile Properties
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The tensile strength of Cu-Nb composites generally increases with increasing niobium content
and the degree of deformation during processing. This is attributed to the effective dislocation
impediment by the Cu-Nb interfaces.

Ultimate

Yield
Compositio Processing Tensile Elongation
Strength Reference
n (at.%) Method Strength (%)
(MPa)
(MPa)
Powder
~600 (RT), ~550 (RT),
Cu-8Cr-4Nb Metallurgy + - [1]
_ ~400 (700°C)  ~350 (700°C)
Extrusion
Powder
~500 (RT), ~450 (RT),
Cu-4Cr-2Nb Metallurgy + - [1]
, ~300 (700°C)  ~250 (700°C)
Extrusion
Mechanical
Cu-10Nb . ~1600 - - [2]
Alloying
Melt-and-
Deform +
Cu-18Nb _ 1100 720 - [3]
Drawing
(e=12.5)
Cold Drawing
Cu-7.7Nb 574 - - [4]
(n=5.74)
Mechanical
Cu-10wt%Nb Alloying + Hot 1102 1043 - [5]
Pressing
Hardness

The hardness of Cu-Nb composites is also strongly dependent on the microstructural
refinement.
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Microhardness

Composition (wt.%) Processing Method (HV) Reference
Mechanical Alloying +

Cu-0.5Nb o 102 [6]
Sintering (800°C)
Melt-and-Deform +

Cu-18Nb _ ~250 [7]
Drawing (e=12.5)
Mechanical Alloying

Cu-0.5Nb 160 [8]
(Cold Rolled)
Mechanical Alloying +

Cu-0.5Nb ] 91 [8]
Annealing (900°C)
Mechanical Alloying +

Cu-10wt%Nb 334 [5]

Hot Pressing

Electrical Properties

A key advantage of Cu-Nb composites is their ability to maintain relatively high electrical

conductivity despite their enhanced mechanical strength. The electrical resistivity is primarily

influenced by electron scattering at the Cu-Nb interfaces and grain boundaries.

Electrical Conductivity and Resistivity

The electrical conductivity of Cu-Nb composites is typically reported as a percentage of the
International Annealed Copper Standard (%IACS), where 100% IACS corresponds to a

resistivity of 1.7241 uQ-cm.
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Composition / ] Electrical Electrical
Processing o L

Layer Conductivity Resistivity Reference

i Method

Thickness (%IACS) (Q-cm) at RT
Mechanical

Cu-10at.%Nb ] ~10 - [2]
Alloying

Cu-18Nb Melt-and-Deform  ~70 - [3]
Mechanical

Cu-0.5wt%Nb Alloying + 98 - [6]
Sintering (800°C)

Cu-7.7Nb - up to 82 - [4]
Mechanical

Cu-10wt%Nb Alloying + Hot 57 - [5]
Pressing

Cu/Nb Multilayer  Accumulative

_ - ~2.0 [2][9]
(193 nm) Roll Bonding
Cu/Nb Multilayer  Accumulative
- ~4.5 [2][9]

(25 nm)

Roll Bonding

It has been observed that the electrical resistivity increases as the layer thickness in

multilayered Cu/Nb composites decreases, due to the increased density of interfaces that

scatter electrons.[2][9]

Thermal Properties

The thermal conductivity of Cu-Nb composites is an important property for applications

involving heat dissipation. Generally, the addition of niobium to copper will decrease the

thermal conductivity compared to pure copper, but the composite material still maintains a

relatively high thermal conductivity.
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Thermal
Material Temperature (K) Conductivity Reference
(W/m-K)
Pure Niobium 300 53.7 [10]
Electroplated Cu on
4.3 ~1000 [4]

Nb

Heat treatments can significantly impact the thermal conductivity of niobium, with high-
temperature annealing generally improving it.[11]

Experimental Protocols
Mechanical Alloying

Mechanical alloying (MA) is a solid-state powder processing technique that involves repeated
welding, fracturing, and re-welding of powder particles in a high-energy ball mill.

Typical Protocol for Cu-Nb Alloy Preparation:
o Starting Materials: Elemental powders of copper and niobium with high purity (>99.9%).

o Milling Equipment: High-energy planetary ball mill with stainless steel or hardened steel vials
and grinding balls.

e Process Control Agent (PCA): To prevent excessive cold welding, a PCA such as ethanol
may be used for wet milling. Dry milling is also common.

e Milling Parameters:

o Ball-to-Powder Ratio (BPR): Typically ranges from 10:1 to 15:1 by weight.[3]

[e]

Milling Speed: Ranges from 200 to 300 rpm.[3]

(¢]

Milling Atmosphere: Argon atmosphere to prevent oxidation.[12]

[¢]

Milling Time: Can range from several hours to over 50 hours, depending on the desired
degree of alloying and grain refinement.[3]
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o Consolidation: The mechanically alloyed powder is then consolidated into a bulk material,
often through hot pressing or spark plasma sintering. For example, vacuum hot-pressing at
800°C under 25 MPa for 2 hours.[6]

Accumulative Roll Bonding

Accumulative Roll Bonding (ARB) is a severe plastic deformation process used to produce
multilayered composites with ultrafine grains.

Typical Protocol for Cu/Nb Multilayer Composite Fabrication:
o Starting Materials: Sheets of high-purity copper and niobium.

o Surface Preparation: The surfaces of the sheets are degreased and wire-brushed to remove
the oxide layer and promote bonding.

o Stacking: The cleaned sheets are stacked in an alternating Cu-Nb-Cu... sequence.

¢ Roll Bonding: The stacked sheets are rolled at room temperature with a significant thickness
reduction (typically 50% per pass).

e lteration: The rolled sheet is cut in half, the two halves are stacked on top of each other, and
the surface preparation and roll bonding process is repeated. This cycle is repeated multiple
times to achieve the desired layer thickness and total strain. No intermittent heat treatments
are necessarily used.[13]

Heat Treatment

Heat treatment is often employed to modify the microstructure and properties of Cu-Nb
composites, for instance, to induce precipitation or to anneal the material.

Typical Annealing Protocol:
e Furnace: A vacuum or controlled atmosphere furnace is used to prevent oxidation.

o Temperature: Annealing temperatures can range from 450°C to 800°C or higher, depending
on the desired outcome.[14][15] For example, annealing at 700°C can lead to
recrystallization of Nb filaments.[14]
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« Time: The holding time at the annealing temperature is typically around 1 hour.[14][15]

« Cooling: The cooling rate can be controlled, with options for furnace cooling or quenching.

Process-Microstructure-Property Relationships

The properties of Cu-Nb composites are intricately linked to their microstructure, which is in
turn determined by the processing route. The following diagrams illustrate these key
relationships.

Processing
Mechanical Alloying Accumulative Roll Bonding Heat Treatment
Microstructure
1]

Solid Solution Formation Interface Density Nb Precipitate/Filament Morphology

Grain Size Refinement

Material Properties

Increased Hardness Altered Electrical Conductivity Increased Mechanical Strength Thermal Stability

Click to download full resolution via product page

Caption: Relationship between processing, microstructure, and properties.

Mechanical Alloying Workflow

High-Energy Ball Milling Mechanically Alloyed Powder Consolidation | -
(with PCA, Ar atmosphere) (Nanocrystalline, Solid Solution) (e.g., Hot Pressing) Bulk Cu-Nb Composite

Click to download full resolution via product page
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Caption: Workflow for Mechanical Alloying of Cu-Nb composites.

Accumulative Roll Bonding Cycle

Surface Preparation
(Degrease, Wire Brush)

Cut in Half

Click to download full resolution via product page

Caption: The iterative cycle of Accumulative Roll Bonding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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